molecular formula C11H14N2O2 B1511094 3-Cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

3-Cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

Cat. No.: B1511094
M. Wt: 206.24 g/mol
InChI Key: TYEOMDHABVENDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

3-cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

InChI

InChI=1S/C11H14N2O2/c14-11(15)7-3-4-9-8(5-7)10(13-12-9)6-1-2-6/h6-7H,1-5H2,(H,12,13)(H,14,15)

InChI Key

TYEOMDHABVENDD-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=NNC3=C2CC(CC3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution methyl 3-cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate (35.0 g) in MeOH (300 mL) was added a solution of LiOH.H2O (10.8 g, 0.26 mol) in H2O (200 mL) at 0° C. After stirring 18 h at rt the solvent was removed in vacuum. To the residue water (200 mL) was added and aqueous solution was acidified to pH=4-5 with 10% HCl. The precipitate was collected by filtration to give 3-cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (25.0 g, 80% yield for 2 steps).
Quantity
35 g
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
10.8 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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